(1E)-N-[2,6-Di(propan-2-yl)phenyl]-2-methylpropan-1-imine

• CAS RN: 603127-17-9
• Molecular Formula: C16H25N
• Molecular Weight: 231.38 g/mol
• IUPAC Name: N-[2,6-di(propan-2-yl)phenyl]-2-methylpropan-1-imine
• InChI: InChI=1S/C16H25N/c1-11(2)10-17-16-14(12(3)4)8-7-9-15(16)13(5)6/h7-13H,1-6H3
• InChI Key: WUMIQZMBVPJVOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C=NC1=C(C=CC=C1C(C)C)C(C)C

Description

(1E)-N-[2,6-Di(propan-2-yl)phenyl]-2-methylpropan-1-imine is a useful research compound. Its molecular formula is C16H25N and its molecular weight is 231.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-Diisopropylaniline (9.4 mL, 50 mmol, Aldrich) was mixed with isobutyric aldehyde (9.1 mL, 100 mmol, Aldrich), p-toluenesulfonic acid (0.48 g, 2.5 mmol, Aldrich), chloroform (50 mL) and MgSO4 (12 g, 100 mmol). The mixture was stirred for 2 h at RT. Assay by 1H-NMR (crude reaction mixture) showed the presence of product and starting material (8/1 ratio). The reaction mixture was filtered, the precipitate washed with chloroform (50 mL), and 5 Å molecular sieves were added. After stirring for 20 h at RT the solution was filtered, the molecular sieves were washed with chloroform (2×50 mL), the solvent was evaporated, and the residue distilled at reduced pressure. After a few drops of forerun (67–76° C./27 Pa) product was collected at 76–77° C./27 Pa as a colorless oil, 8.66 g (74.8%). 1H NMR (CDCl3) 7.60 (d, 1H; J=4.8 Hz); 7.20–7.05 (m, 3H); 3.00 (septet, 2H; J=6.8 Hz); 2.78 (d of septets, 1H; J=4.8; 6.7 Hz); 1.33 (d, 6H; J=6.7 Hz); 1.23 (d, 12H; J=6.8 Hz).